Cas no 1421602-25-6 (N-methyl-2-nitrothiophene-3-sulfonamide)

• Product Name: N-methyl-2-nitrothiophene-3-sulfonamide
• CAS No: 1421602-25-6
• MF: C₅H₆N₂O₄S₂
• MW: 222.242138385773
• CID: 5218692
• PubChem ID: 71756053
• Update Time: 2025-11-01

N-methyl-2-nitrothiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenesulfonamide, N-methyl-2-nitro-
• n-Methyl-2-nitrothiophene-3-sulfonamide
• N-methyl-2-nitrothiophene-3-sulfonamide

• Inchi： 1S/C5H6N2O4S2/c1-6-13(10,11)4-2-3-12-5(4)7(8)9/h2-3,6H,1H3
• InChI Key： JTBYFNZSHNXKIV-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)SC=CC=1S(NC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on N-methyl-2-nitrothiophene-3-sulfonamide

Comprehensive Overview of N-methyl-2-nitrothiophene-3-sulfonamide (CAS 1421602-25-6): Properties, Applications, and Innovations

N-methyl-2-nitrothiophene-3-sulfonamide (CAS 1421602-25-6) is a specialized sulfonamide derivative with a unique thiophene backbone, gaining attention in pharmaceutical and agrochemical research. Its molecular structure combines a nitro group and a sulfonamide moiety, enabling diverse reactivity for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, driven by the demand for novel bioactive molecules in precision medicine.

The compound’s CAS number 1421602-25-6 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in high-throughput screening workflows. Recent studies highlight its role in modulating enzyme inhibition, particularly in kinase-targeted therapies, aligning with trends in personalized cancer treatment. Its nitrothiophene core also exhibits electrophilic properties, making it valuable for designing covalent inhibitors—a hot topic in AI-driven drug design platforms like AlphaFold.

From a synthetic perspective, N-methyl-2-nitrothiophene-3-sulfonamide is synthesized via nitration reactions followed by sulfonylation, with yields optimized through green chemistry protocols. This resonates with the industry’s shift toward sustainable synthesis, addressing ESG (Environmental, Social, and Governance) metrics. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its purity, a key concern for contract research organizations (CROs) servicing the biotech startup ecosystem.

Beyond pharmaceuticals, this compound’s electron-withdrawing groups enable applications in organic electronics, including OLED materials and conductive polymers. Startups focusing on flexible wearable sensors have patented derivatives of nitrothiophene sulfonamides, capitalizing on their tunable bandgap properties. Such innovations intersect with Internet of Things (IoT) trends, where energy-efficient materials are paramount.

Safety and handling of CAS 1421602-25-6 adhere to standard laboratory protocols, with SDS documentation emphasizing non-hazardous status under normal conditions. Its stability in ambient storage makes it a practical choice for academic research labs and industrial scale-up projects. Regulatory compliance is streamlined through REACH and FDA guidelines, though it remains exempt from stringent controls, facilitating global supply chains.

Market projections for N-methyl-2-nitrothiophene-3-sulfonamide reflect growing demand in Asia-Pacific pharmaceutical hubs, particularly for generic drug intermediates. Suppliers on platforms like ChemSrc and MolPort report increased inquiries, correlating with rising R&D investments in small-molecule therapeutics. Competitive pricing and batch customization options further enhance its accessibility for virtual screening libraries.

In summary, N-methyl-2-nitrothiophene-3-sulfonamide (CAS 1421602-25-6) exemplifies the convergence of medicinal chemistry and advanced materials. Its versatility addresses pressing challenges in drug resistance and renewable energy, positioning it as a compound of interest for next-generation scientific breakthroughs. Ongoing research into its structure-activity relationships (SAR) promises to unlock further applications, solidifying its role in cutting-edge innovation.